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Compound of Interest

Compound Name: Diethylmethoxyborane

Cat. No.: B030974 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide and does not replace a formal

Safety Data Sheet (SDS). Always consult the official SDS from your supplier before handling

diethylmethoxyborane. The information provided herein is compiled from various sources and

is accurate to the best of our knowledge.

Introduction
Diethylmethoxyborane ((C₂H₅)₂BOCH₃), also known as methoxydiethylborane, is a

pyrophoric organoborane reagent widely used in organic synthesis. Its primary application lies

in the diastereoselective reduction of β-hydroxy ketones to afford syn-1,3-diols, a crucial

transformation in the synthesis of complex molecules such as statins and antibiotics.[1][2] This

guide provides in-depth information on the safety, handling, storage, and key applications of

diethylmethoxyborane to ensure its safe and effective use in a laboratory setting.

Safety Information
Diethylmethoxyborane is a hazardous chemical that requires strict safety protocols. It is a

highly flammable liquid and vapor that can catch fire spontaneously if exposed to air.[1][2] It is

also corrosive, causing severe skin burns and eye damage, and is suspected of causing

cancer.[1][3] The following tables summarize its key physical and safety properties.
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Property Value Source

Molecular Formula C₅H₁₃BO [1]

Molecular Weight 99.97 g/mol [4]

Appearance
Colorless to yellowish

transparent liquid
[5]

Density 0.761 g/mL at 25 °C [6][7]

Flash Point
-9 °C to -17 °C (1.4 °F to 21.2

°F)
[2][3][5]

Specific Gravity 0.813 - 0.868 g/cm³ [2][3]

Vapor Pressure 23 hPa @ 20 °C [3]

Refractive Index n20/D 1.387 [6][7]
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Hazard GHS Classification
Precautionary Statement
Codes

Flammability
Flammable Liquid, Category 2;

Pyrophoric Liquid, Category 1
H225, H250

Health Hazards

Acute Oral Toxicity, Category

4; Skin Corrosion/Irritation,

Category 1B; Serious Eye

Damage/Eye Irritation,

Category 1; Skin Sensitization,

Category 1; Carcinogenicity,

Category 2; Specific target

organ toxicity (single

exposure), Category 3;

Specific target organ toxicity

(repeated exposure), Category

2

H302, H314, H317, H335,

H336, H351, H373

Reactivity
Air and moisture sensitive;

May form explosive peroxides
EUH019

Handling and Personal Protective Equipment (PPE)
Due to its pyrophoric and corrosive nature, diethylmethoxyborane must be handled with

extreme caution in a controlled laboratory environment.

Engineering Controls
Fume Hood: Always handle diethylmethoxyborane in a well-ventilated chemical fume

hood.[8]

Inert Atmosphere: Operations should be conducted under an inert atmosphere (e.g., dry

nitrogen or argon) to prevent contact with air and moisture.[9]

Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge.[1][2]
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Spark-Proof Tools: Use only non-sparking tools.[1][8]

Safety Shower and Eyewash Station: A safety shower and eyewash station must be readily

accessible.[1]

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles and a face shield.[8]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile, butyl rubber).[8]

Body Protection: Wear a flame-retardant lab coat, long pants, and closed-toe shoes.[10]

Respiratory Protection: If ventilation is inadequate, use a NIOSH/MSHA approved respirator.

[8]

Workflow for Handling Pyrophoric Liquids
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Workflow for Handling Pyrophoric Liquids

Start

Prepare Work Area in Fume Hood
(Clear of flammables, ensure inert atmosphere)

Don Appropriate PPE
(FR lab coat, goggles, face shield, gloves)

Inspect Reagent Bottle
(Check for crystals, discoloration)

Transfer Reagent via Syringe or Cannula
(Under inert atmosphere)

Quench Needles/Syringes Immediately
(e.g., with isopropanol)

Clean Work Area

End
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Caption: A logical workflow for the safe handling of pyrophoric liquids like

diethylmethoxyborane.

Storage and Disposal
Proper storage and disposal are critical to mitigating the risks associated with

diethylmethoxyborane.

Storage
Location: Store in a flammables area, in a cool, dry, and well-ventilated place away from

heat, sparks, and open flames.[2][9]

Inert Atmosphere: Keep under a nitrogen or argon atmosphere.[8][9]

Container: Keep containers tightly closed.[2][9] Containers should be dated upon opening

and periodically tested for the presence of peroxides.[1][8]

Incompatible Materials: Avoid contact with oxidizing agents, peroxides, and halogenated

hydrocarbons.[2][9]

Disposal
Quenching: Unused or waste diethylmethoxyborane must be quenched carefully. A general

procedure involves dilution with an inert solvent (e.g., hexane or toluene) followed by the

slow, dropwise addition of a quenching agent such as isopropanol, ethanol, methanol, and

finally water, all while cooling the reaction vessel in an ice bath.[5][7][11]

Waste Disposal: Dispose of the quenched material and any contaminated items as

hazardous waste in accordance with local, state, and federal regulations.[9]

Emergency Procedures
Fire Fighting

Extinguishing Media: Use CO₂, dry chemical, dry sand, or alcohol-resistant foam. DO NOT

use water or halogenated hydrocarbon fire extinguishers.[1][9]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[1][3]

Accidental Release
Immediate Actions: Evacuate the area, remove all ignition sources, and ensure adequate

ventilation.[1][8]

Containment and Cleanup: Cover the spill with dry lime, sand, or soda ash.[9] Use non-

sparking tools to collect the absorbed material into a suitable container for disposal.[1][8][9]

Spill Response Workflow
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Spill Response Workflow for Diethylmethoxyborane

Spill Occurs

Evacuate Immediate Area

Alert Others and Call for AssistanceRemove All Ignition Sources

Don Appropriate PPE
(If safe to do so)

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent
(Dry lime, sand, soda ash)

Collect Absorbed Material
(Use non-sparking tools)

Dispose of as Hazardous Waste

Decontaminate Spill Area

End
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Diastereoselective Reduction of a β-Hydroxy Ketone

β-Hydroxy Ketone

Formation of Six-Membered
Boron Chelate Intermediate

+ (C₂H₅)₂BOCH₃

Diethylmethoxyborane
((C₂H₅)₂BOCH₃)

Stereoselective Reduction

+ NaBH₄

External Hydride Delivery
(e.g., NaBH₄)

Work-up
(e.g., Oxidative cleavage of boronate)

syn-1,3-Diol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Contact
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Phone: (601) 213-4426
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